Cas no 17012-89-4 (Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI))

• Product Name: Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI)
• CAS No: 17012-89-4
• MF: C₂₁H₁₆
• MW: 268.351745605469
• CID: 161506
• PubChem ID: 146318
• Update Time: 2025-04-19

Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI)
• 4-methyl-1,2-dihydrobenzo[j]aceanthrylene
• Cholanthrene, 4-methyl-
• 1,2-Dihydro-4-methylbenz(j)aceanthrylene
• 22-Methylcholanthrene
• 4-methyl-1,2-dihydrocyclopenta[ij]tetraphene
• 4-Methylcholanthrene
• Benz(j)aceanthrylene, 1,2-dihydro-4-methyl- (9CI)
• BRN 3316624
• 1,2-Dihydro-4-methylbenz[j]aceanthrylene
• Benz(j)aceanthrylene, 1,2-dihydro-4-methyl-
• DTXSID90168800
• 17012-89-4
• C21H16

• Inchi： 1S/C21H16/c1-13-10-15-7-9-19-18-8-6-14-4-2-3-5-17(14)20(18)12-16(11-13)21(15)19/h2-6,8,10-12H,7,9H2,1H3
• InChI Key： DYGZCALVTOKEJQ-UHFFFAOYSA-N
• SMILES： C12C3C=CC4C=CC=CC=4C=3C=C3C=C(C)C=C(CC1)C=23

Computed Properties

• Exact Mass: 268.12528
• Monoisotopic Mass: 268.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.3

Experimental Properties

• Density: 1.1003 (estimate)
• Melting Point: 154.75°C
• Boiling Point: 346.52°C (rough estimate)
• Flash Point: 251.4°C
• Refractive Index: 1.7640 (estimate)
• PSA: 0